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Abstract

Tricaproin, a triglyceride derived from the esterification of glycerol with three molecules of
caproic acid, is a compound of increasing interest in various scientific and industrial fields.[1] Its
unique properties as a medium-chain triglyceride (MCT) contribute to its diverse applications,
including its use as an insect repellent, an emollient in cosmetics, and a potential vehicle for
drug delivery.[1][2][3] This technical guide provides a comprehensive overview of the physical
and chemical properties of Tricaproin, complete with tabulated data, detailed experimental
protocols, and visualizations of relevant biological pathways and experimental workflows.

Chemical Identity

e |[UPAC Name: 2,3-di(hexanoyloxy)propyl hexanoate[1]

e Synonyms: Trihexanoin, Caproic triglyceride, Glyceryl tricaproate, Glycerol trihexanoate
e CAS Number: 621-70-5

e Molecular Formula: C21H3s0e

e Molecular Weight: 386.52 g/mol

e Chemical Structure: Tricaproin is a triester of glycerol and hexanoic (caproic) acid.
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Physical Properties

Tricaproin is typically a colorless to light yellow, clear liquid with a mild fatty odor at room
temperature. A summary of its key physical properties is presented in the table below.

Property Value Reference(s)
Physical State Liquid

Color Colorless to light yellow

Melting Point -25 °C (-13 °F)

Boiling Point 244 °C (471 °F) at 28 mmHg

Density 0.98 g/mL (lit.)

Refractive Index (n20/D) 1.442

Solubility in Water 0.00045 mg/mL at 37 °C

Solubility in Organic Solvents Soluble in alcohol and ether

logP (o/w) 6.330 (estimated)

Chemical Properties

o Hydrolysis: As a triglyceride, Tricaproin can be hydrolyzed to yield glycerol and three
molecules of caproic acid. This reaction can be catalyzed by acids, bases, or enzymes such
as lipases.

 Esterification: Tricaproin is synthesized through the esterification of glycerol with hexanoic
acid.

o Stability: Tricaproin is a relatively stable compound under normal conditions. However, it
can undergo oxidation over time, especially when exposed to heat, light, and oxygen.

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physical and chemical properties of triglycerides like Tricaproin.
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Determination of Melting Point

The capillary tube method is commonly employed to determine the melting point of fats and

oils.

Methodology:

A small, molten sample of Tricaproin is drawn into a capillary tube.
The capillary tube is then cooled to solidify the sample.

The tube is attached to a thermometer and immersed in a temperature-controlled water or oil
bath.

The bath is heated slowly, and the temperature at which the solid Tricaproin becomes a
clear liquid is recorded as the melting point.

Determination of Boiling Point

The boiling point of Tricaproin can be determined using a distillation method or a micro-

method with a Thiele tube.

Methodology (Thiele Tube):

A small amount of Tricaproin is placed in a small test tube.
A capillary tube, sealed at one end, is inverted and placed into the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heat is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Determination of Density
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The density of liquid Tricaproin can be measured using a pycnometer or a hydrometer.

Methodology (Pycnometer):

The mass of a clean, dry pycnometer is accurately measured.
o The pycnometer is filled with Tricaproin, and its mass is measured again.

e The volume of the pycnometer is determined by filling it with a liquid of known density (e.g.,
water) and measuring its mass.

e The density of Tricaproin is calculated by dividing the mass of the Tricaproin by the volume
of the pycnometer.

Determination of Refractive Index

An Abbe refractometer is commonly used to measure the refractive index of liquids like
Tricaproin.

Methodology:
o Afew drops of Tricaproin are placed on the prism of the refractometer.

e The prisms are closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into focus.

e The refractive index is read directly from the instrument's scale. The temperature should be
controlled and recorded as the refractive index is temperature-dependent.

Determination of Solubility

The solubility of Tricaproin in various solvents can be determined by the equilibrium solubility
method.

Methodology:

¢ An excess amount of Tricaproin is added to a known volume of the solvent in a sealed
container.
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e The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium.
e The solution is then filtered to remove the undissolved Tricaproin.

e The concentration of Tricaproin in the saturated solution is determined using an appropriate
analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Signaling Pathways and Experimental Workflows
Metabolic Signaling Pathway of Medium-Chain
Triglycerides

As a medium-chain triglyceride, the metabolites of Tricaproin are known to influence key
cellular signaling pathways involved in energy metabolism. Upon hydrolysis, the released
caproic acid is transported to the liver and undergoes B-oxidation. This process can influence
the AMP-activated protein kinase (AMPK) and the Akt signaling pathways, which play crucial
roles in regulating mitochondrial biogenesis and overall energy homeostasis.
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Caption: Metabolic fate of Tricaproin and its influence on cellular signaling.

Experimental Workflow: Synthesis of Tricaproin

The primary method for synthesizing Tricaproin is the direct esterification of glycerol with

hexanoic acid.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b052981?utm_src=pdf-body
https://www.benchchem.com/product/b052981?utm_src=pdf-body
https://www.benchchem.com/product/b052981?utm_src=pdf-body
https://www.benchchem.com/product/b052981?utm_src=pdf-body-img
https://www.benchchem.com/product/b052981?utm_src=pdf-body
https://www.benchchem.com/product/b052981?utm_src=pdf-body
https://www.benchchem.com/product/b052981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Combine Glycerol and
Hexanoic Acid (1:3 molar ratio)

Add Acid Catalyst
(e.g., p-toluenesulfonic acid)

Heat under Reflux
with Water Removal

Incomplete

Monitor Reaction Progress
(e.g., by TLC or GC)

Reaction Work-up:
Neutralization and Washing

Purification:
Distillation or Chromatography

Characterize Product
(NMR, IR, GC-MS)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Tricaproin.
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Experimental Workflow: Analysis of Tricaproin by Gas
Chromatography (GC)

Gas chromatography is a powerful technique for assessing the purity and quantifying the

amount of Tricaproin in a sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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